Cas no 1415385-76-0 ((S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 1415385-76-0
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 4822076
• Update Time: 2025-10-16

(S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 1alpha-(2-Oxoethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylic acid tert-butyl ester
• (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(21)19-8-6-12-10-15(22-4)16(23-5)11-13(12)14(19)7-9-20/h9-11,14H,6-8H2,1-5H3/t14-/m0/s1
• InChI Key： VZRYWMFNWWUHIX-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=C(C(=CC=2[C@@H]1CC=O)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• XLogP3: 2.1
• Topological Polar Surface Area: 65.099

Additional information on (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

Comprehensive Overview of (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1415385-76-0)

The compound (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1415385-76-0) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the 6,7-dimethoxy and 2(1H)-carboxylate moieties, make it a valuable building block for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in asymmetric synthesis and drug discovery, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for chiral intermediates like (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's tert-butyl group enhances its stability, while the 2-oxoethyl side chain offers versatility for further functionalization. Its CAS No. 1415385-76-0 is often queried in databases such as SciFinder and Reaxys, reflecting its importance in academic and industrial settings.

One of the trending applications of this compound lies in the synthesis of neuroprotective agents, a hot topic in modern pharmacology. With growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring the potential of isoquinoline derivatives to modulate key biological pathways. The 6,7-dimethoxy substitution pattern in this molecule is particularly noteworthy, as it mimics natural alkaloids known for their bioactivity and selective binding properties.

From a synthetic chemistry perspective, (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate serves as a precursor for N-heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and GPCR modulators. Its enantiomeric purity (indicated by the (S)-configuration) is critical for achieving desired stereoselectivity in downstream reactions. This aligns with the pharmaceutical industry's emphasis on chiral resolution and green chemistry practices.

Environmental and regulatory considerations also play a role in the compound's usage. Unlike many synthetic intermediates, 1415385-76-0 is not classified as a hazardous material, making it safer to handle in laboratory environments. This aspect is frequently highlighted in ESG (Environmental, Social, and Governance)-focused research, where sustainable chemical processes are prioritized. Additionally, its carboxylate group allows for facile derivatization, reducing waste generation—a key concern in process chemistry.

In summary, (S)-Tert-Butyl 6,7-dimethoxy-1-(2-oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1415385-76-0) exemplifies the intersection of medicinal chemistry and synthetic innovation. Its applications span from CNS drug development to catalysis research, addressing both scientific and industrial needs. As the field evolves, this compound is likely to remain a focal point for researchers exploring structure-activity relationships (SAR) and next-generation therapeutics.